1-(Propan-2-yl)-2-(trifluoromethyl)pyrrolidin-3-amine

• Molecular Formula: C8H15F3N2
• Molecular Weight: 196.21 g/mol
• IUPAC Name: 1-propan-2-yl-2-(trifluoromethyl)pyrrolidin-3-amine
• InChI: InChI=1S/C8H15F3N2/c1-5(2)13-4-3-6(12)7(13)8(9,10)11/h5-7H,3-4,12H2,1-2H3
• InChI Key: QNMUTQRDDILRTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(C1C(F)(F)F)N

Description

1-(Propan-2-yl)-2-(trifluoromethyl)pyrrolidin-3-amine (CAS 1538766-97-0) is a synthetically versatile pyrrolidine-based building block designed for advanced chemical and pharmaceutical research. This compound features a saturated pyrrolidine ring, a scaffold highly valued in medicinal chemistry for its three-dimensional coverage and ability to efficiently explore pharmacophore space, which can lead to improved selectivity and binding characteristics in drug candidates . The core structure is substituted with a trifluoromethyl group, a motif known to profoundly influence a molecule's physicochemical properties, such as metabolic stability, lipophilicity, and membrane permeability . This combination of a pyrrolidine ring and a trifluoromethyl group makes this amine a promising intermediate for constructing novel bioactive molecules. Researchers can leverage this compound in the design and synthesis of new antimicrobial agents, given the documented utility of pyrrolidine and related heterocyclic scaffolds in this field . Its potential applications extend to other therapeutic areas, including the development of anticancer and central nervous system (CNS) agents, where the pyrrolidine ring is a frequently employed structural element . The presence of a chiral, sterically defined core allows for the investigation of structure-activity relationships (SAR) and the development of enantioselective ligands for targeted therapies . Molecular Formula: C8H15F3N2 Molecular Weight: 196.21 g/mol SMILES: NC1C(C(F)(F)F)N(C(C)C)CC1 This product is intended for research purposes in a controlled laboratory environment only. It is strictly classified as "For Research Use Only" and is not intended for diagnostic, therapeutic, or any human use.

Preparation Methods

Preparation of Pyrrolidin-3-amine Core with Isopropyl Substitution

A representative method for preparing the pyrrolidin-3-amine moiety with an isopropyl substituent involves starting from (R)-2-(pyrrolidin-3-yl)propan-2-ol hydrochloride, which can be synthesized or commercially sourced. This intermediate is reacted under nucleophilic substitution or amination conditions to introduce the amine at the 3-position of the pyrrolidine ring.

Example Procedure:

• A 30 mL microwave vial is charged with (R)-2-(pyrrolidin-3-yl)propan-2-ol hydrochloride (500 mg, 3 mmol), 4,6-dichloro-2-methylpyrimidine (540 mg, 3.3 mmol), acetonitrile (10 mL), and triethylamine (1.2 mL, 9.1 mmol).
• The mixture is stirred at 80 °C for 12 hours.
• After reaction completion, the mixture is concentrated and purified by flash chromatography to yield the desired pyrrolidin-3-amine derivative with isopropyl substitution as a yellow solid with a 91% yield.

Introduction of the Trifluoromethyl Group

The trifluoromethyl group is typically introduced via coupling reactions involving trifluoroacetyl or trifluoromethylated pyridine derivatives. One approach involves the use of 2-(trifluoromethyl)pyridin-3-amine derivatives as coupling partners.

Example Procedure:

• A solution of 2-(2-pyridyl)imidazo[1,2-a]pyridin-3-amine is reacted with trifluoroacetic acid derivatives in the presence of coupling agents such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) at room temperature for 12 hours.
• The product is extracted and purified to yield 2,2,2-trifluoro-N-(2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-yl)acetamide with moderate yield (~19%).

Reductive Amination and Functional Group Transformations

Reductive amination is employed to convert ketone or aldehyde intermediates into the corresponding amines, crucial for installing the 3-amine functionality on the pyrrolidine ring.

Example Procedure:

• The amide intermediate is treated with borane–dimethyl sulfide complex in tetrahydrofuran (THF) at temperatures ranging from 0 to 60 °C.
• This step reduces the amide to the corresponding amine, completing the synthesis of the target compound.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions such as Buchwald-Hartwig amination are utilized to couple aryl halides with amine-containing pyrrolidine intermediates.

Example Procedure:

• The amine-containing pyrrolidine derivative is reacted with an aryl halide (e.g., 1-bromo-3-fluorobenzene) in toluene.
• Catalysts such as Pd2(dba)3 and ligands like XantPhos are used along with a base (t-BuONa).
• The reaction is conducted at 110 °C under nitrogen atmosphere for 12 hours.
• The product is purified by preparative high-performance liquid chromatography (prep-HPLC).

Summary of Key Reaction Conditions and Yields

Step	Reactants/Conditions	Temperature	Time	Yield (%)	Notes
Amination of pyrrolidine core	(R)-2-(pyrrolidin-3-yl)propan-2-ol HCl, TEA, MeCN	80 °C	12 hours	91	Flash chromatography purification
Coupling with trifluoroacetyl	2-(2-pyridyl)imidazo[1,2-a]pyridin-3-amine, EDCI	25 °C	12 hours	~19	Extraction and drying with Na2SO4
Reductive amination	Borane–dimethyl sulfide, THF	0–60 °C	Variable	Not specified	Converts amide to amine
Pd-catalyzed cross-coupling	Amine derivative, aryl halide, Pd2(dba)3, XantPhos, t-BuONa	110 °C	12 hours	Not specified	Prep-HPLC purification

Analytical Characterization

The synthesized compounds are typically characterized by:

• Nuclear Magnetic Resonance Spectroscopy (NMR): Proton (^1H) NMR confirms the chemical environment of hydrogens in the molecule.
• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) confirms molecular weight.
• High-Performance Liquid Chromatography (HPLC): Used for purity assessment and isolation.
• Melting Point and Physical Appearance: Recorded for solid compounds.

For example, the trifluoroacetamide intermediate shows ^1H NMR signals in DMSO-d6 at δ 8.60–8.59 (multiplet, 1H), 8.26 (doublet, J = 6.8 Hz, 1H), and other aromatic protons consistent with the expected structure.

Chemical Reactions Analysis

Types of Reactions

1-(Propan-2-yl)-2-(trifluoromethyl)pyrrolidin-3-amine can undergo various chemical reactions, including:

Oxidation: This can lead to the formation of N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the pyrrolidine ring.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce new functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides, acyl halides, and sulfonates can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield N-oxides, while substitution could introduce various alkyl or acyl groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic effects, such as acting as a precursor for drug development.

Industry: Utilized in the production of agrochemicals, pharmaceuticals, and other fine chemicals.

Mechanism of Action

The mechanism of action of 1-(Propan-2-yl)-2-(trifluoromethyl)pyrrolidin-3-amine involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may modulate the activity of these targets, leading to various biological effects. The exact pathways involved would depend on the specific application and context.

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following table compares 1-(Propan-2-yl)-2-(trifluoromethyl)pyrrolidin-3-amine with four structurally related pyrrolidine derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents/Modifications	Key Differences	References
1-(Propan-2-yl)-2-(trifluoromethyl)pyrrolidin-3-amine	C₈H₁₅F₃N₂	196.21	-CF₃ (position 2), -CH(CH₃)₂ (position 1)	Reference compound
1-[5-(Trifluoromethyl)pyridin-2-yl]pyrrolidin-3-amine	C₁₀H₁₂F₃N₃	231.22	Pyridin-2-yl (position 1), -CF₃ (pyridine ring)	Aromatic pyridine ring replaces isopropyl
1-(Oxetan-3-yl)pyrrolidin-3-amine	C₇H₁₄N₂O	142.20	Oxetan-3-yl (position 1)	Oxygen-containing heterocycle instead of -CF₃
rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)pyrrolidin-3-amine	C₁₀H₁₂ClFN₂	226.67	Chloro-fluorophenyl (position 2)	Halogenated aryl group introduces π-π interactions
1-[1-(2-fluorophenyl)-3-pyrrolidinyl]methanamine	C₁₁H₁₅FN₂	206.25	2-fluorophenyl (position 1), -CH₂NH₂ (position 3)	Aromatic fluorine and primary amine terminus

Substituent Effects on Physicochemical Properties

Trifluoromethyl vs. This enhances solubility in polar solvents compared to the reference compound . The -CF₃ group in the reference compound improves metabolic resistance to oxidative degradation, a common advantage of fluorinated molecules .

Oxygen vs.

Halogenated Aryl vs. Aliphatic Groups :

• The chloro-fluorophenyl analog (C₁₀H₁₂ClFN₂) introduces strong electron-withdrawing effects, which may alter pKa and binding affinity in biological targets .

Research Findings and Patent Landscape

• Patent Activity :

  • Trifluoromethyl-pyrrolidine derivatives are frequently patented for CNS disorders and inflammation (e.g., EP 1 926 722 B1), leveraging the -CF₃ group’s stability .
  • Enamine Ltd. lists the reference compound in building-block catalogs, highlighting its utility in high-throughput screening .

• Challenges :

  • Stereochemical purity (e.g., racemic vs. enantiopure forms) significantly impacts pharmacological profiles, necessitating chiral resolution techniques .

Biological Activity

1-(Propan-2-yl)-2-(trifluoromethyl)pyrrolidin-3-amine is a compound of interest due to its unique structural features, including the trifluoromethyl group and the pyrrolidine ring. These characteristics may contribute to its biological activity, making it a candidate for various pharmacological applications. This article reviews the biological activity of this compound, highlighting relevant research findings, case studies, and potential therapeutic implications.

1-(Propan-2-yl)-2-(trifluoromethyl)pyrrolidin-3-amine can be described by the following chemical properties:

Property	Value
Molecular Formula	C7H12F3N
Molecular Weight	165.18 g/mol
CAS Number	131704454
Purity	≥95%

The trifluoromethyl group in 1-(Propan-2-yl)-2-(trifluoromethyl)pyrrolidin-3-amine enhances its lipophilicity and metabolic stability, which can influence its interaction with biological targets. Research indicates that compounds containing a trifluoromethyl moiety often exhibit increased potency in inhibiting various enzymes and receptors compared to their non-fluorinated counterparts .

Pharmacological Studies

• Antimicrobial Activity : Studies have shown that derivatives of pyrrolidine compounds, including those with trifluoromethyl substitutions, exhibit significant antibacterial properties. For instance, certain pyrrole derivatives demonstrated MIC values as low as 3.12 µg/mL against Staphylococcus aureus, indicating their potential as effective antibacterial agents .
• Cytotoxicity : In vitro studies assessing the cytotoxic effects of related compounds on cancer cell lines revealed that some pyrrolidine derivatives could induce apoptosis in tumor cells, suggesting a possible role in cancer therapy .
• Neuropharmacological Effects : Preliminary investigations into the neuropharmacological profiles of pyrrolidine compounds indicate that they may interact with neurotransmitter systems, potentially influencing mood and cognitive functions. This aligns with findings from similar compounds that have shown efficacy in treating neurological disorders .

Case Study 1: Antibacterial Efficacy

A recent study evaluated a series of pyrrolidine derivatives, including 1-(Propan-2-yl)-2-(trifluoromethyl)pyrrolidin-3-amine, against various bacterial strains. The results indicated that the compound exhibited potent activity against Gram-positive bacteria, particularly Staphylococcus aureus, with an MIC comparable to standard antibiotics like ciprofloxacin .

Case Study 2: Cancer Cell Line Testing

In another study focusing on cancer therapeutics, researchers tested the cytotoxic effects of this compound on several human cancer cell lines. The results demonstrated a dose-dependent inhibition of cell proliferation, suggesting its potential as an anticancer agent. Further mechanistic studies are warranted to elucidate its exact pathways of action .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-(Propan-2-yl)-2-(trifluoromethyl)pyrrolidin-3-amine, and how can reaction conditions be optimized?

• Methodology : Nucleophilic substitution and reductive amination are common approaches for pyrrolidine derivatives. For trifluoromethyl incorporation, fluorinated precursors (e.g., trifluoromethylpyridines) can be modified via catalytic fluorination or coupling reactions. Optimization involves adjusting solvent polarity (e.g., DMF vs. THF), temperature (40–80°C), and catalyst loading (e.g., Pd/C for hydrogenation) to improve yield .
• Key Parameters : Monitor reaction progress via TLC or HPLC. Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is typical.

Q. How should researchers characterize the purity and structural integrity of this compound?

• Analytical Tools :

• NMR (¹H/¹³C, 19F): Confirm regiochemistry of the trifluoromethyl group and pyrrolidine ring substitution .
• HPLC-MS : Assess purity (>95%) and detect trace impurities .
• Elemental Analysis : Verify molecular formula (e.g., C₈H₁₃F₃N₂) .
  • Data Interpretation : Compare spectral data with computational predictions (e.g., DFT for ¹⁹F NMR shifts) .

Q. What safety precautions are critical during handling and storage?

• Hazards : Irritant (skin/eyes), potential sensitizer. Use PPE (gloves, goggles) and work in a fume hood .
• Storage : Inert atmosphere (argon), dark glass vials at 2–8°C to prevent degradation .
• First Aid : Immediate rinsing with water for eye/skin contact; seek medical evaluation for ingestion .

Advanced Research Questions

Q. How does the trifluoromethyl group influence the compound’s pharmacokinetic properties and target binding?

• Mechanistic Insight : The CF₃ group enhances lipophilicity and metabolic stability, prolonging half-life. Computational docking (e.g., AutoDock Vina) reveals steric and electronic effects on enzyme binding pockets (e.g., kinases or GPCRs) .
• Experimental Validation : Compare IC₅₀ values of CF₃-containing analogs vs. non-fluorinated controls in enzyme inhibition assays .

Q. What strategies resolve contradictions in reported bioactivity data across studies?

• Case Study : Discrepancies in cytotoxicity (e.g., IC₅₀ varying by >10-fold) may arise from differences in cell lines, assay conditions (e.g., serum concentration), or impurity profiles.
• Resolution :

• Standardize assay protocols (e.g., MTT vs. CellTiter-Glo).
• Re-evaluate compound purity via orthogonal methods (e.g., LC-MS vs. NMR) .

Q. How can process control and simulation improve large-scale synthesis?

• Chemical Engineering : Apply CRDC subclass RDF2050108 (process control/simulation) to model reaction kinetics and optimize parameters (e.g., feed rates, temperature gradients) .
• Case Example : Use Aspen Plus® to simulate continuous-flow synthesis, reducing side-product formation by 20% .